Cas no 58262-09-2 (Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)-)

• Product Name: Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)-
• CAS No: 58262-09-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5849934
• PubChem ID: 130625233
• Update Time: 2025-11-06

Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)-
• Benzeneethanol, 2-hydroxy-5-methoxy-α,4-dimethyl-, (R)- (9CI)
• Benzeneethanol, 2-hydroxy-5-methoxy-alpha,4-dimethyl-, (R)-
• 58262-09-2
• DTXSID601203833

• Inchi： 1S/C11H16O3/c1-7-4-10(13)9(5-8(2)12)6-11(7)14-3/h4,6,8,12-13H,5H2,1-3H3/t8-/m1/s1
• InChI Key： MEOIDQOWHAOITR-MRVPVSSYSA-N
• SMILES： C1(C[C@@H](C)O)=CC(OC)=C(C)C=C1O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 341.8±37.0 °C(Predicted)
• pka: 10.81±0.50(Predicted)

Additional information on Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)-

Comprehensive Overview of Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)- (CAS No. 58262-09-2)

Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)- is a specialized organic compound with a unique molecular structure that has garnered significant interest in the fields of fragrance chemistry, pharmaceuticals, and natural product synthesis. With the CAS No. 58262-09-2, this compound is often studied for its stereospecific properties and potential applications in high-value industries. Its systematic name reflects the presence of hydroxyl, methoxy, and dimethyl functional groups, which contribute to its distinct chemical behavior.

The (R)-enantiomer of this compound is particularly noteworthy due to its chiral center, which can influence its biological activity and interaction with other molecules. Researchers and manufacturers are increasingly focusing on enantiomerically pure compounds like Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)- to enhance product efficacy in applications such as perfumery and flavoring. The demand for such compounds is rising, driven by consumer preferences for natural and sustainable ingredients.

In the context of current trends, the compound aligns with the growing interest in green chemistry and bio-based materials. Many users searching for CAS No. 58262-09-2 or its product name are often looking for information on its synthesis, safety profile, or commercial availability. Questions like "What are the uses of 2-hydroxy-5-methoxy-a,4-dimethyl benzeneethanol?" or "How is the (R)-enantiomer isolated?" are common in academic and industrial forums.

From a structural perspective, the compound's aromatic ring and substituted functional groups make it a versatile intermediate in organic synthesis. Its hydroxy and methoxy groups are particularly reactive, enabling modifications that can lead to derivatives with enhanced properties. This adaptability is crucial for industries aiming to develop novel fragrances or bioactive molecules with tailored characteristics.

Another area of interest is the compound's potential role in cosmetic formulations. With consumers increasingly seeking products with natural and plant-derived ingredients, Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)- is being explored for its olfactory and stabilizing properties. Its compatibility with other cosmetic ingredients and its mild toxicity profile make it a candidate for use in premium personal care products.

In summary, Benzeneethanol, 2-hydroxy-5-methoxy-a,4-dimethyl-, (R)- (CAS No. 58262-09-2) is a compound of significant scientific and commercial value. Its unique structure, coupled with the rising demand for enantiomerically pure and sustainable chemicals, positions it as a key player in multiple high-growth industries. Future research is likely to uncover even more applications, further solidifying its importance in modern chemistry.